Cas no 5576-35-2 (diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate)
5576-35-2 structure
Product Name:diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate
CAS No:5576-35-2
MF:C10H14N2O4
MW:226.229162693024
CID:1598630
PubChem ID:2753121
Update Time:2025-04-21
diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate
- SCHEMBL21130898
- 5576-35-2
- AKOS004902402
- DTXSID70372968
-
- Inchi: 1S/C10H14N2O4/c1-4-15-9(13)7-6(3)11-12-8(7)10(14)16-5-2/h4-5H2,1-3H3,(H,11,12)
- InChI Key: RDPHPZHMNLCKLG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C(=O)OCC)=NNC=1C)=O
Computed Properties
- Exact Mass: 226.09542
- Monoisotopic Mass: 226.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.215
- Boiling Point: 340.7°C at 760 mmHg
- Flash Point: 159.8°C
- Refractive Index: 1.518
- PSA: 81.28
diethyl 5-methyl-1H-pyrazole-3,4-dicarboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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